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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physicochemical

properties of methyl methacrylate (MMA) monomer. The following sections detail these

properties, present them in easily comparable tables, and outline the experimental protocols for

their determination, offering a critical resource for laboratory and research applications.

Core Physicochemical Properties
Methyl methacrylate (CH₂=C(CH₃)COOCH₃) is a volatile, colorless liquid with a characteristic

acrid, fruity odor.[1] It is the methyl ester of methacrylic acid and serves as a crucial monomer

in the production of poly(methyl methacrylate) (PMMA) and other acrylic polymers.[2][3][4] A

comprehensive understanding of its physicochemical properties is essential for its safe

handling, application in research, and development of new materials.

General and Physical Properties
This section outlines the fundamental physical and general properties of MMA. These

characteristics are foundational for its handling, storage, and use in various experimental and

industrial settings.
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Property Value References

Molecular Formula C₅H₈O₂ [5][6][7][8]

Molecular Weight 100.12 g/mol [1][6][7][8][9][10][11]

Appearance Colorless, transparent liquid [2][5][9][12]

Odor Acrid, fruity [1][8]

Density
0.936 - 0.948 g/cm³ at 20-25

°C
[3][5][8][10][11][13][14][15][16]

Boiling Point
100-101 °C (212-213.8 °F) at

760 mmHg

[2][3][4][5][6][8][10][11][14][15]

[17][18][19][20]

Melting Point -48 °C (-54.4 °F)
[2][4][6][8][9][10][11][14][15]

[16][17][18][19][21]

Refractive Index (n²⁰/D) 1.414 [9][11][18][19]

Thermodynamic and Safety Properties
The thermodynamic and safety parameters of MMA are critical for ensuring safe laboratory

practices and for understanding its behavior under varying temperature and pressure

conditions.

Property Value References

Vapor Pressure 29 - 40 mmHg at 20-25.5 °C [1][11][13][16][17][18][21][22]

Vapor Density 3.45 - 3.5 (vs air) [11][17][18]

Viscosity ~0.56 cP at 20 °C [16]

Flash Point
8 - 11 °C (46.4 - 50 °F) (closed

cup)
[6][8][16][17][19][21][22]

Autoignition Temperature 421 - 430 °C (790 - 815 °F) [11][15][17][21]

Explosive Limits in Air 2.1% - 12.5% by volume [10][11][15][17][21]

Heat of Polymerization -5.78 x 10⁵ J/kg [10]
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Solubility Profile
The solubility of MMA in various solvents is a key factor in its application in coatings,

adhesives, and as a reaction medium.

Solvent Solubility References

Water
Slightly soluble (~1.5 g/100 mL

at 20 °C)
[1][2][5][8][9][12][16][17][23]

Organic Solvents

Miscible with most organic

solvents, including ethanol,

ether, acetone, benzene,

chloroform, methyl ethyl

ketone, and tetrahydrofuran.

[2][5][9][12][16]

Experimental Protocols for Key Physicochemical
Properties
Accurate determination of the physicochemical properties of MMA relies on standardized

experimental procedures. The following sections detail the methodologies for several key

properties, referencing established standards from organizations such as ASTM and OECD.

Determination of Boiling Point
Methodology: Based on OECD Guideline 103 and ASTM D1078.

Apparatus: A distillation flask, condenser, calibrated thermometer, and a heat source are

required.

Procedure:

A measured volume of the MMA sample is placed in the distillation flask along with boiling

chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the vapor temperature.
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The sample is heated, and the temperature is recorded when the first drop of distillate falls

from the condenser (initial boiling point).

Heating is continued, and the temperature is observed throughout the distillation process.

The boiling range can also be recorded.

Data Analysis: The observed boiling point is corrected to standard atmospheric pressure.

Determination of Density
Methodology: A standard method involves the use of a pycnometer.

Apparatus: A calibrated pycnometer of a known volume, a balance, and a constant-

temperature bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with the MMA sample, taking care to avoid air bubbles, and placed in the

constant-temperature bath until thermal equilibrium is reached.

The pycnometer is removed, cleaned, and weighed again.

Data Analysis: The density is calculated by dividing the mass of the MMA sample by the

known volume of the pycnometer.

Determination of Viscosity
Methodology: Based on OECD Guideline 114 and ISO 3104, using a capillary viscometer.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-

temperature bath, and a stopwatch.

Procedure:

The viscometer is filled with the MMA sample and placed vertically in the constant-

temperature bath.
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The sample is allowed to reach thermal equilibrium.

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

Data Analysis: The kinematic viscosity is calculated by multiplying the flow time by the

calibration constant of the viscometer. The dynamic viscosity can then be determined by

multiplying the kinematic viscosity by the density of the MMA at the same temperature.

Determination of Refractive Index
Methodology: Based on ASTM D1218, using a refractometer.

Apparatus: A calibrated refractometer (e.g., an Abbe refractometer) with a light source and a

constant-temperature circulator.

Procedure:

The prisms of the refractometer are cleaned and a few drops of the MMA sample are

applied.

The prisms are closed and the sample is allowed to reach the desired temperature.

The light source is adjusted, and the refractometer is focused to obtain a sharp borderline

between the light and dark fields.

The refractive index is read from the scale.

Data Analysis: The reading is recorded along with the measurement temperature.

Visualizing Relationships and Workflows
Interrelation of Physicochemical Properties
The physicochemical properties of a substance are interconnected. For instance, vapor

pressure is highly dependent on temperature, and viscosity is also temperature-sensitive. The

following diagram illustrates some of these key relationships for methyl methacrylate.
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Caption: Interrelationships of MMA's physicochemical properties.
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Experimental Workflow for Viscosity Determination
The determination of viscosity follows a structured experimental workflow to ensure accuracy

and reproducibility. The diagram below outlines the key steps involved in this process.
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Caption: Workflow for determining the viscosity of MMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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